N-Propionyl coenzyme a lithium salt N-Propionyl coenzyme a lithium salt Propionyl-CoA is obtained as an end product of isoleucine, valine and methionine catabolism. It is an essential component for the methylaspartate cycle. Branched-chain amino acids and cholesterol also give rise to propionyl-CoA. Propionyl coenzyme A (CoA) is the coenzyme A derivative of propionic acid. Propionyl CoA is formed during the β-oxidation of odd-chain fatty acids.

Brand Name: Vulcanchem
CAS No.: 108321-21-7
VCID: VC0023100
InChI: InChI=1S/C24H40N7O17P3S.Li/c1-4-15(33)52-8-7-26-14(32)5-6-27-22(36)19(35)24(2,3)10-45-51(42,43)48-50(40,41)44-9-13-18(47-49(37,38)39)17(34)23(46-13)31-12-30-16-20(25)28-11-29-21(16)31;/h11-13,17-19,23,34-35H,4-10H2,1-3H3,(H,26,32)(H,27,36)(H,40,41)(H,42,43)(H2,25,28,29)(H2,37,38,39);/t13-,17-,18-,19+,23-;/m1./s1
SMILES: [Li+].CCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)[O-])O
Molecular Formula: C24H40LiN7O17P3S
Molecular Weight: 830.6 g/mol

N-Propionyl coenzyme a lithium salt

CAS No.: 108321-21-7

Cat. No.: VC0023100

Molecular Formula: C24H40LiN7O17P3S

Molecular Weight: 830.6 g/mol

* For research use only. Not for human or veterinary use.

N-Propionyl coenzyme a lithium salt - 108321-21-7

Specification

Description Propionyl-CoA is obtained as an end product of isoleucine, valine and methionine catabolism. It is an essential component for the methylaspartate cycle. Branched-chain amino acids and cholesterol also give rise to propionyl-CoA. Propionyl coenzyme A (CoA) is the coenzyme A derivative of propionic acid. Propionyl CoA is formed during the β-oxidation of odd-chain fatty acids.

CAS No. 108321-21-7
Molecular Formula C24H40LiN7O17P3S
Molecular Weight 830.6 g/mol
IUPAC Name lithium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[hydroxy-[hydroxy-[3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(2-propanoylsulfanylethylamino)propyl]amino]butoxy]phosphoryl]oxyphosphoryl]oxymethyl]oxolan-3-yl] hydrogen phosphate
Standard InChI InChI=1S/C24H40N7O17P3S.Li/c1-4-15(33)52-8-7-26-14(32)5-6-27-22(36)19(35)24(2,3)10-45-51(42,43)48-50(40,41)44-9-13-18(47-49(37,38)39)17(34)23(46-13)31-12-30-16-20(25)28-11-29-21(16)31;/h11-13,17-19,23,34-35H,4-10H2,1-3H3,(H,26,32)(H,27,36)(H,40,41)(H,42,43)(H2,25,28,29)(H2,37,38,39);/t13-,17-,18-,19+,23-;/m1./s1
Standard InChI Key CXNLEKKSVXVZAF-IEQRABFGSA-N
Isomeric SMILES [Li].CCC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
SMILES [Li+].CCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)[O-])O
Canonical SMILES [Li].CCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O

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